Cas no 68133-07-3 (POLY[TRIMETHYLOLPROPANE/DI(PROPYLENE GLYCOL)-ALT-ADIPIC ACID/PHTHALIC ANHYDRIDE], POLYOL)

POLY[TRIMETHYLOLPROPANE/DI(PROPYLENE GLYCOL)-ALT-ADIPIC ACID/PHTHALIC ANHYDRIDE] is a specialized polyol resin designed for high-performance coating and adhesive applications. Its branched structure, derived from trimethylolpropane and di(propylene glycol), combined with adipic acid and phthalic anhydride, provides excellent mechanical properties, chemical resistance, and thermal stability. The polymer's balanced hydroxyl functionality ensures strong crosslinking with isocyanates, making it suitable for polyurethane systems. Its versatility allows for tailored viscosity and hardness, accommodating formulations requiring durability and flexibility. This polyol is particularly valued in industrial coatings, elastomers, and sealants, where enhanced adhesion and weatherability are critical. Its synthetic pathway ensures consistent quality and reproducibility.
POLY[TRIMETHYLOLPROPANE/DI(PROPYLENE GLYCOL)-ALT-ADIPIC ACID/PHTHALIC ANHYDRIDE], POLYOL structure
68133-07-3 structure
Product Name:POLY[TRIMETHYLOLPROPANE/DI(PROPYLENE GLYCOL)-ALT-ADIPIC ACID/PHTHALIC ANHYDRIDE], POLYOL
CAS No:68133-07-3
MF:C26H42O13
MW:562.603889942169
CID:968991
PubChem ID:176247
Update Time:2025-06-08

POLY[TRIMETHYLOLPROPANE/DI(PROPYLENE GLYCOL)-ALT-ADIPIC ACID/PHTHALIC ANHYDRIDE], POLYOL Chemical and Physical Properties

Names and Identifiers

    • 2-benzofuran-1,3-dione,2-ethyl-2-(hydroxymethyl)propane-1,3-diol,hexanedioic acid,1-(2-hydroxypropoxy)propan-2-ol
    • DI(PROPYLENE GLYCOL)-ALT-ADIPIC ACID
    • PHTHALIC ANHYDRIDE], POLYOL
    • Hexanedioic acid,polymer with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol,1,3-isobenzofurandione and 1,1'-oxybis[2-propanol]
    • 2-benzofuran-1,3-dione;2-ethyl-2-(hydroxymethyl)propane-1,3-diol;hexanedioic acid;1-(2-hydroxypropoxy)propan-2-ol
    • 68133-07-3
    • POLY[TRIMETHYLOLPROPANE/DI(PROPYLENE GLYCOL)-ALT-ADIPIC ACID/PHTHALIC ANHYDRIDE], POLYOL
    • Inchi: 1S/C8H4O3.C6H10O4.2C6H14O3/c9-7-5-3-1-2-4-6(5)8(10)11-7;7-5(8)3-1-2-4-6(9)10;1-5(7)3-9-4-6(2)8;1-2-6(3-7,4-8)5-9/h1-4H;1-4H2,(H,7,8)(H,9,10);5-8H,3-4H2,1-2H3;7-9H,2-5H2,1H3
    • InChI Key: OODDSGCGIVJJFS-UHFFFAOYSA-N
    • SMILES: OCC(CO)(CO)CC.O(CC(C)O)CC(C)O.OC(CCCCC(=O)O)=O.O1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 562.26254139g/mol
  • Monoisotopic Mass: 562.26254139g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 13
  • Complexity: 419
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 228Ų

Experimental Properties

  • Density: 1.11 g/mL at 25 °C(lit.)
  • Melting Point: <−25 °C(lit.)
  • Boiling Point: >250 °C(lit.)
  • Flash Point: 113 °C
  • Refractive Index: n20/D 1.472(lit.)

POLY[TRIMETHYLOLPROPANE/DI(PROPYLENE GLYCOL)-ALT-ADIPIC ACID/PHTHALIC ANHYDRIDE], POLYOL Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA00981-250ml
POLY[TRIMETHYLOLPROPANE/DI(PROPYLENE GLYCOL)-ALT-ADIPIC ACID/PHTHALIC ANHYDRIDE], POLYOL
68133-07-3 -
250ml
¥838.0 2024-07-19
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
458147-250ML
POLY[TRIMETHYLOLPROPANE/DI(PROPYLENE GLYCOL)-ALT-ADIPIC ACID/PHTHALIC ANHYDRIDE], POLYOL
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¥702.3 2023-12-06
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